Cas no 1804710-23-3 (Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate
• CAS No: 1804710-23-3
• MF: C₈H₅F₂I₂NO₂
• MW: 438.93655371666
• CID: 4851810
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate

• Inchi： 1S/C8H5F2I2NO2/c1-15-8(14)3-2-13-7(12)4(5(3)11)6(9)10/h2,6H,1H3
• InChI Key： ZVXAEJVAMYNATJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(C=1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate

Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate (CAS No. 1804710-23-3): A Versatile Building Block in Modern Pharmaceutical Research

Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate, identified by its CAS number 1804710-23-3, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule features a pyridine core adorned with multiple functional groups, making it a valuable intermediate in the synthesis of complex bioactive molecules. The presence of difluoromethyl and iodine substituents imparts unique electronic and steric properties, which are instrumental in modulating the biological activity of derived compounds.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of this moiety into pharmacophores has been extensively explored for its role in improving pharmacokinetic profiles. For instance, studies have demonstrated that molecules containing difluoromethyl groups exhibit prolonged half-lives and reduced susceptibility to enzymatic degradation. This has spurred significant interest in developing synthetic methodologies that efficiently introduce this group into target scaffolds.

The pyridine ring itself is a cornerstone of medicinal chemistry, serving as a privileged scaffold in numerous therapeutic areas. Pyridines are known for their versatility in forming hydrogen bonds and participating in π-stacking interactions, which are critical for molecular recognition processes. When combined with iodine substituents at the 2 and 4 positions, the compound gains additional reactivity, enabling various cross-coupling reactions that are pivotal in constructing complex drug molecules.

Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate finds particular utility in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways. The iodine atoms facilitate palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed to link this intermediate with other pharmacophoric units. This flexibility allows chemists to rapidly diversify libraries of compounds for high-throughput screening, accelerating the discovery of novel therapeutic agents.

In the context of contemporary drug discovery, the compound has been leveraged in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of difluoromethyl and iodine substituents optimizes binding interactions within the active sites of kinases, leading to potent inhibition. Recent publications highlight its use in generating lead compounds that exhibit sub-nanomolar affinities and excellent selectivity profiles.

The carboxylate moiety at the 5-position provides an additional handle for further functionalization via ester hydrolysis or amidation reactions. This feature is particularly advantageous for generating prodrugs or conjugates that enhance bioavailability or target specificity. Such modifications are essential for optimizing drug delivery systems and improving therapeutic outcomes.

The synthetic accessibility of Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate has also been a focus of research efforts. Efficient synthetic routes have been developed to introduce the necessary functional groups while maintaining high yields and purity. These methodologies often involve multi-step sequences that begin with readily available pyridine derivatives, showcasing the compound's potential as a cost-effective building block.

Ongoing studies continue to explore novel applications of this compound beyond traditional kinase inhibition. Researchers are investigating its utility in developing antiviral agents, where the pyridine scaffold and halogenated substituents contribute to viral protease inhibition. Additionally, its role in designing metalloproteinase inhibitors has gained traction due to its ability to chelate transition metals through coordination with nitrogen and oxygen donor atoms.

The impact of Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate extends to materials science applications as well. The unique electronic properties imparted by the difluoromethyl group make it a candidate for developing organic semiconductors or luminescent materials. Such applications leverage the compound's ability to exhibit tunable electronic transitions and photophysical properties.

In conclusion, Methyl 3-(difluoromethyl)-2,4-diiodopyridine-5-carboxylate (CAS No. 1804710-23-3) represents a cornerstone molecule in modern pharmaceutical research. Its versatile structure and reactivity make it an indispensable tool for synthesizing high-value bioactive compounds. As research continues to uncover new therapeutic targets and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.